Cas no 941944-34-9 (4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide)

• Product Name: 4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide
• CAS No: 941944-34-9
• MF: C₁₆H₁₇BrN₂O₅S₂
• MW: 461.35058093071
• CID: 5513008
• Update Time: 2025-06-18

4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]benzenesulfonamide
• 4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide

• Inchi： 1S/C16H17BrN2O5S2/c1-24-16-8-5-13(19-9-2-10-25(19,20)21)11-15(16)18-26(22,23)14-6-3-12(17)4-7-14/h3-8,11,18H,2,9-10H2,1H3
• InChI Key： QWMMLANVLBPORX-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(N3CCCS3(=O)=O)=CC=C2OC)(=O)=O)=CC=C(Br)C=C1

Additional information on 4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide

Introduction to 4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide and Its Significance in Modern Chemical Research

The compound with the CAS no. 941944-34-9, known as 4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This intricate molecular structure has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a bromine substituent, a methoxy group, and a sulfonamide moiety, alongside a thiazolidine ring system, makes this compound a versatile scaffold for further chemical manipulation and biological evaluation.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The thiazolidine core, characterized by its sulfur-containing five-membered ring, is particularly noteworthy for its prevalence in biologically active molecules. In particular, derivatives of thiazolidine have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of 4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide with a sulfonamide group at the benzene ring enhances its solubility and binding affinity to biological targets, making it an attractive candidate for further investigation.

The bromine substituent at the 4-position of the benzene ring is another critical feature that contributes to the compound's reactivity and utility. Bromine is well-known for its ability to participate in various chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures and have been widely employed in the synthesis of pharmaceuticals. The incorporation of a bromine atom into the 4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide framework provides a convenient handle for further functionalization, enabling researchers to tailor the molecule's properties for specific applications.

The methoxy group at the 2-position of the phenyl ring adds another layer of complexity to the compound's structure. Methoxy groups are commonly found in natural products and pharmaceuticals due to their ability to influence electronic properties and metabolic stability. In this context, the methoxy group in 4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide may play a role in modulating interactions with biological targets or enhancing pharmacokinetic profiles. The combination of these functional groups creates a rich chemical landscape that is ripe for exploration.

Current research in the field of medicinal chemistry has demonstrated that structural modifications can significantly impact biological activity. The sulfonamide group, for instance, is known for its role as a bioisostere for carboxylic acids and amides, often improving oral bioavailability and binding affinity. In 4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide, the sulfonamide moiety is strategically positioned to interact with target proteins or enzymes through hydrogen bonding and electrostatic interactions. This positioning may be critical for achieving desired pharmacological effects.

The thiazolidine ring system itself is a key feature that contributes to the compound's potential therapeutic value. Thiazolidines are known for their stability under physiological conditions and their ability to mimic biological structures. The presence of a dioxo group (a lactone-like structure) within the thiazolidine ring further enhances its reactivity and potential utility in drug design. This structural motif has been explored in various contexts, including as a scaffold for enzyme inhibition and as a component of metal chelating agents.

In recent years, computational methods have played an increasingly important role in drug discovery and development. Molecular modeling techniques can be used to predict how 4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide interacts with biological targets at the atomic level. These studies can provide valuable insights into binding affinities, metabolic pathways, and potential side effects before experimental validation is conducted. Such computational approaches are particularly useful when dealing with complex molecules like this one.

The synthesis of 4-bromo-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide represents another area of active research interest. Multi-step synthetic routes involving cross-coupling reactions between aryl halides and organometallic reagents are commonly employed to construct the benzene core of this molecule. Additionally，the introduction of functional groups such as bromine and methoxy requires careful selection of reaction conditions to ensure high yields and purity.

The sulfonamide group can be introduced through nucleophilic substitution reactions or via condensation reactions between sulfonyl chlorides or esters with primary or secondary amines。 The choice of method depends on factors such as substrate availability、reaction efficiency，and scalability。 Given its complexity，the synthesis of this compound likely involves multiple steps，each requiring optimization to achieve satisfactory results。

Once synthesized，the compound can be subjected to various analytical techniques to confirm its identity and purity。 High-performance liquid chromatography (HPLC) ，gas chromatography-mass spectrometry (GC/MS)，and nuclear magnetic resonance (NMR) spectroscopy are commonly used methods for this purpose。 These techniques provide detailed information about the molecular structure，including proton environments、carbon environments，and other functional groups。

Evaluation of biological activity is another critical step in assessing the potential therapeutic value of 4-bromo-N -5-( 11 -dioxo -11 lambda6 ,22 -thia z olid ine -22 -y l ) -22 -meth oxyphen ylbe nzene -12 -s ulfon am ide。 In vitro assays can be used to test interactions with target proteins or enzymes，while cell-based assays can provide insights into cytotoxicity、cell proliferation，and other relevant biological responses。 These studies help determine whether the compound exhibits promising pharmacological properties that warrant further investigation。

In vivo studies are also essential for evaluating drug candidates like this one。 Animal models can provide information about efficacy、toxicity，and pharmacokinetic profiles under physiological conditions。 Such studies are crucial for understanding how the compound behaves in a living organism before human trials are considered。

The development of novel therapeutic agents is an iterative process that involves continuous refinement based on experimental data。 Initial findings from synthetic、analytical，and biological studies guide subsequent modifications aimed at improving potency、selectivity，and safety profiles。 This iterative approach ensures that drug candidates like 4-bromo-N -5-( 11 -dioxo -11 lambda6 ,22 -thia z olid ine -22 -y l ) -22 -meth oxyphen ylbe nzene -12 -s ulfon am ide are optimized before they enter clinical development。

The future directions for research on this compound may include exploring new synthetic strategies、investigating novel biological targets，and optimizing pharmacokinetic properties through structural modifications。 Advances in computational chemistry may also play an increasingly important role by providing predictive models that accelerate drug discovery efforts。